Cas no 2227808-62-8 ((1R)-2,2,2-trifluoro-1-(4-methoxy-3-methylphenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(4-methoxy-3-methylphenyl)ethan-1-ol
• CAS No: 2227808-62-8
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 5772319
• PubChem ID: 165654312
• Update Time: 2025-06-14

(1R)-2,2,2-trifluoro-1-(4-methoxy-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1947314
• (1R)-2,2,2-trifluoro-1-(4-methoxy-3-methylphenyl)ethan-1-ol
• 2227808-62-8

• Inchi： 1S/C10H11F3O2/c1-6-5-7(3-4-8(6)15-2)9(14)10(11,12)13/h3-5,9,14H,1-2H3/t9-/m1/s1
• InChI Key： LSDQDGHNPOOTPF-SECBINFHSA-N
• SMILES： FC([C@@H](C1C=CC(=C(C)C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 220.07111408g/mol
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-2,2,2-trifluoro-1-(4-methoxy-3-methylphenyl)ethan-1-ol

Research Briefing on (1R)-2,2,2-trifluoro-1-(4-methoxy-3-methylphenyl)ethan-1-ol (CAS: 2227808-62-8) in Chemical Biology and Pharmaceutical Applications

The compound (1R)-2,2,2-trifluoro-1-(4-methoxy-3-methylphenyl)ethan-1-ol (CAS: 2227808-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral trifluoromethylated alcohol serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies highlight its potential in addressing unmet medical needs, including neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of selective PDE4 inhibitors, which are being investigated for their anti-inflammatory and neuroprotective effects. The (1R)-enantiomer exhibited superior binding affinity compared to its (1S)-counterpart, underscoring the importance of stereochemistry in its pharmacological activity. Researchers utilized X-ray crystallography to elucidate its interaction with the PDE4 catalytic domain, revealing a unique hydrogen-bonding network facilitated by the trifluoromethyl group.

In metabolic disease research, a team from MIT reported in ACS Chemical Biology (2024) that derivatives of 2227808-62-8 showed promising activity as allosteric modulators of GPR40, a G-protein-coupled receptor implicated in glucose-stimulated insulin secretion. The 4-methoxy-3-methylphenyl moiety was found to be critical for maintaining compound stability in physiological conditions, while the trifluoromethyl group enhanced membrane permeability. These findings position the compound as a valuable scaffold for developing next-generation antidiabetic agents.

From a synthetic chemistry perspective, novel asymmetric reduction methods for producing 2227808-62-8 with high enantiomeric excess (ee >99%) were recently developed. A 2024 Nature Catalysis paper described an engineered ketoreductase that achieves near-perfect stereoselectivity while operating under mild reaction conditions. This biocatalytic approach significantly improves the sustainability profile compared to traditional metal-catalyzed reductions, addressing growing concerns about green chemistry in pharmaceutical manufacturing.

Ongoing preclinical studies suggest potential applications in oncology, where the compound's metabolites have shown selective cytotoxicity against certain cancer cell lines. Researchers at Memorial Sloan Kettering Cancer Center observed that fluorinated analogs derived from 2227808-62-8 preferentially accumulate in tumor tissues due to the enhanced permeability and retention effect. This property, combined with the compound's favorable pharmacokinetic profile, makes it an attractive candidate for further development as a tumor-targeted drug delivery platform.

As research progresses, the unique physicochemical properties of 2227808-62-8 continue to reveal new therapeutic possibilities. Its trifluoromethyl group provides metabolic stability, while the chiral alcohol functionality allows for diverse structural modifications. Current challenges include optimizing its blood-brain barrier penetration for CNS applications and further improving synthetic yields. With multiple patent applications filed in 2024 covering novel derivatives and formulations, this compound family represents an active area of innovation in medicinal chemistry.